Cas no 1261940-80-0 (4-(3,5-Dimethylphenyl)-2-hydroxypyridine)

• Product Name: 4-(3,5-Dimethylphenyl)-2-hydroxypyridine
• CAS No: 1261940-80-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD18311985
• CID: 2764896
• PubChem ID: 53217560
• Update Time: 2025-06-09

4-(3,5-Dimethylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 1261940-80-0
• 4-(3,5-Dimethylphenyl)-2-hydroxypyridine, 95%
• 4-(3,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
• AKOS006317994
• 4-(3,5-Dimethylphenyl)pyridin-2(1H)-one
• DTXSID50682592
• MFCD18311985
• 4-(3,5-Dimethylphenyl)-2-hydroxypyridine

• MDL： MFCD18311985
• Inchi： 1S/C13H13NO/c1-9-5-10(2)7-12(6-9)11-3-4-14-13(15)8-11/h3-8H,1-2H3,(H,14,15)
• InChI Key： SFTWTWGZLVGTBG-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(3,5-Dimethylphenyl)-2-hydroxypyridine

Professional Introduction to 4-(3,5-Dimethylphenyl)-2-hydroxypyridine (CAS No. 1261940-80-0)

4-(3,5-Dimethylphenyl)-2-hydroxypyridine, identified by its Chemical Abstracts Service (CAS) number 1261940-80-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core substituted with a hydroxyl group at the 2-position and an aromatic ring with two methyl groups at the 3 and 5 positions, which contributes to its distinct chemical reactivity and biological activity.

The synthesis of 4-(3,5-Dimethylphenyl)-2-hydroxypyridine involves meticulous chemical transformations that highlight the compound's versatility. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the dimethylphenyl moiety through aromatic substitution reactions. The hydroxyl group is then incorporated, often via nucleophilic addition or oxidation pathways. These synthetic steps require precise control over reaction conditions to ensure high yield and purity, underscoring the compound's importance in industrial-scale production.

In recent years, 4-(3,5-Dimethylphenyl)-2-hydroxypyridine has been studied for its potential pharmacological properties. Its structural motif suggests interactions with various biological targets, making it a valuable scaffold for developing novel therapeutic agents. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. These findings have sparked interest among researchers exploring new treatment modalities for chronic diseases.

The compound's aromaticity and electron distribution make it a candidate for further investigation in medicinal chemistry. Researchers have leveraged computational methods to predict its binding affinity to biological targets, which has guided experimental design. These studies have revealed promising interactions with proteins involved in cancer pathways, suggesting its potential as an anticancer agent. Additionally, the hydroxyl group provides a site for further derivatization, allowing chemists to tailor its properties for specific therapeutic applications.

The role of 4-(3,5-Dimethylphenyl)-2-hydroxypyridine in drug discovery is further highlighted by its compatibility with modern synthetic methodologies. Advances in green chemistry have enabled more sustainable production processes, reducing waste and energy consumption. These innovations align with global efforts to promote environmentally responsible pharmaceutical development. Furthermore, the compound's stability under various conditions makes it suitable for formulation into diverse drug delivery systems, enhancing its clinical applicability.

Current research is expanding the understanding of 4-(3,5-Dimethylphenyl)-2-hydroxypyridine's mechanisms of action. Studies have focused on its interactions with cellular components, including membrane receptors and intracellular signaling pathways. These investigations have provided insights into how the compound modulates biological processes at the molecular level. Such knowledge is crucial for optimizing its therapeutic potential and minimizing adverse effects.

The future prospects of 4-(3,5-Dimethylphenyl)-2-hydroxypyridine are bright, with ongoing clinical trials and preclinical studies evaluating its efficacy in various disease models. Collaborative efforts between academia and industry are driving innovation in this field, ensuring that promising compounds like this one reach patients in need. As research progresses, new applications may emerge, further solidifying its place as a cornerstone of modern pharmaceutical development.

In conclusion, 4-(3,5-Dimethylphenyl)-2-hydroxypyridine (CAS No. 1261940-80-0) represents a significant advancement in medicinal chemistry. Its unique structure and versatile reactivity make it a valuable tool for developing novel therapeutics. With continued research and development, this compound has the potential to address unmet medical needs and improve patient outcomes worldwide.